Bromocresol purple
Bromocresol purple
Triphenylmethane dye used as a pH indicator, colored yellow below pH 5.2, and violet above pH 6.8. Also used in the spectrophotometric determination of serum-albumin, and as a fluorescent stain in yeast for dead cells with plasma membrane damage. Cells with proper cell membrane are not stained, while damaged cells are seen as blue-grey ghosts.
Bromocresol purple is a member of the class of 2,1-benzoxathioles that is 2,1-benzoxathiole 1,1-dioxide in which both of the hydrogens at position 3 have been substituted by 3-bromo-4-hydroxy-5-methylphenyl groups. A hydrophilic dye that is used as a pH indicator and to measure serum albumin concentrations. It has a role as an acid-base indicator, a dye and a two-colour indicator. It is a 2,1-benzoxathiole, an arenesulfonate ester, an organobromine compound, a sultone and a polyphenol.
An indicator and reagent. It has been used for several purposes including the determination of serum albumin concentrations
Bromocresol purple is a member of the class of 2,1-benzoxathioles that is 2,1-benzoxathiole 1,1-dioxide in which both of the hydrogens at position 3 have been substituted by 3-bromo-4-hydroxy-5-methylphenyl groups. A hydrophilic dye that is used as a pH indicator and to measure serum albumin concentrations. It has a role as an acid-base indicator, a dye and a two-colour indicator. It is a 2,1-benzoxathiole, an arenesulfonate ester, an organobromine compound, a sultone and a polyphenol.
An indicator and reagent. It has been used for several purposes including the determination of serum albumin concentrations
Brand Name:
Vulcanchem
CAS No.:
115-40-2
VCID:
VC20887870
InChI:
InChI=1S/C21H16Br2O5S/c1-11-7-13(9-16(22)19(11)24)21(14-8-12(2)20(25)17(23)10-14)15-5-3-4-6-18(15)29(26,27)28-21/h3-10,24-25H,1-2H3
SMILES:
CC1=CC(=CC(=C1O)Br)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C(=C4)C)O)Br
Molecular Formula:
C21H16Br2O5S
Molecular Weight:
540.2 g/mol
Bromocresol purple
CAS No.: 115-40-2
Cat. No.: VC20887870
Molecular Formula: C21H16Br2O5S
Molecular Weight: 540.2 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Triphenylmethane dye used as a pH indicator, colored yellow below pH 5.2, and violet above pH 6.8. Also used in the spectrophotometric determination of serum-albumin, and as a fluorescent stain in yeast for dead cells with plasma membrane damage. Cells with proper cell membrane are not stained, while damaged cells are seen as blue-grey ghosts. Bromocresol purple is a member of the class of 2,1-benzoxathioles that is 2,1-benzoxathiole 1,1-dioxide in which both of the hydrogens at position 3 have been substituted by 3-bromo-4-hydroxy-5-methylphenyl groups. A hydrophilic dye that is used as a pH indicator and to measure serum albumin concentrations. It has a role as an acid-base indicator, a dye and a two-colour indicator. It is a 2,1-benzoxathiole, an arenesulfonate ester, an organobromine compound, a sultone and a polyphenol. An indicator and reagent. It has been used for several purposes including the determination of serum albumin concentrations |
|---|---|
| CAS No. | 115-40-2 |
| Molecular Formula | C21H16Br2O5S |
| Molecular Weight | 540.2 g/mol |
| IUPAC Name | 2-bromo-4-[3-(3-bromo-4-hydroxy-5-methylphenyl)-1,1-dioxo-2,1λ6-benzoxathiol-3-yl]-6-methylphenol |
| Standard InChI | InChI=1S/C21H16Br2O5S/c1-11-7-13(9-16(22)19(11)24)21(14-8-12(2)20(25)17(23)10-14)15-5-3-4-6-18(15)29(26,27)28-21/h3-10,24-25H,1-2H3 |
| Standard InChI Key | ABIUHPWEYMSGSR-UHFFFAOYSA-N |
| SMILES | CC1=CC(=CC(=C1O)Br)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C(=C4)C)O)Br |
| Canonical SMILES | CC1=CC(=CC(=C1O)Br)C2(C3=CC=CC=C3S(=O)(=O)O2)C4=CC(=C(C(=C4)C)O)Br |
| Colorform | Minute, slightly yellow crystals |
| Melting Point | 241.5 °C |
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